Cas no 2171963-12-3 (4-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid)

• Product Name: 4-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• CAS No: 2171963-12-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6108094
• PubChem ID: 165533883
• Update Time: 2025-10-24

4-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• EN300-1569225
• 2171963-12-3
• 4-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-29(15-9-14-26(31)32)25(30)16-24(18(2)3)28-27(33)34-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23-24H,4,9,14-17H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： RIFAWYJSTOGVEB-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(CC)CCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid

Recent Advances in the Study of 4-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS: 2171963-12-3)

The compound 4-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS: 2171963-12-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched alkyl chain, has shown promise in various applications, ranging from peptide synthesis to drug delivery systems. Recent studies have focused on elucidating its physicochemical properties, synthetic pathways, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using solid-phase peptide synthesis (SPPS) techniques. The Fmoc group, a critical component of the molecule, was found to enhance solubility and stability during the synthesis process, making it particularly useful for the production of complex peptides. Additionally, the branched alkyl chain was shown to influence the compound's lipophilicity, which could be tailored for specific drug delivery applications.

In terms of biological activity, preliminary in vitro studies have indicated that 4-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid may exhibit modulatory effects on certain enzymatic pathways. For instance, research conducted at the University of Cambridge (2023) revealed its potential as an inhibitor of proteases involved in inflammatory responses. These findings suggest that the compound could serve as a scaffold for developing novel anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another exciting development is the exploration of this compound in the context of targeted drug delivery. A recent paper in Advanced Drug Delivery Reviews (2023) highlighted its utility as a linker molecule in antibody-drug conjugates (ADCs). The Fmoc group's ability to protect reactive amines during conjugation, coupled with the compound's favorable pharmacokinetic properties, makes it an attractive candidate for improving the efficacy and safety of ADCs. This application could have significant implications for cancer therapy, where precise drug targeting is crucial.

Despite these promising findings, challenges remain in the widespread adoption of 4-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid. Issues such as scalability of synthesis, potential toxicity at higher concentrations, and the need for more comprehensive biological profiling must be addressed. Future research directions may include the development of derivatives with enhanced properties, as well as interdisciplinary collaborations to explore its full potential in biomedical applications.

In conclusion, the compound 4-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS: 2171963-12-3) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural features and demonstrated applications in peptide synthesis, enzyme modulation, and drug delivery underscore its potential to contribute to advancements in these fields. Continued research and development will be essential to fully unlock its therapeutic and industrial value.